Cas no 92102-83-5 (N-benzyl-4-chloro-3-nitrobenzamide)

• Product Name: N-benzyl-4-chloro-3-nitrobenzamide
• CAS No: 92102-83-5
• MF: C₁₄H₁₁ClN₂O₃
• MW: 290.70174241066
• CID: 870315
• PubChem ID: 795271
• Update Time: 2025-04-19

N-benzyl-4-chloro-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-chloro-3-nitrobenzamide
• benzyl 4-chloro-3-nitro-benzamide
• AB00080903-01
• 92102-83-5
• N-Benzyl-4-chloro-3-nitro-benzamide
• AKOS000153439
• MADVUFHSGNTQDY-UHFFFAOYSA-N
• CBDivE_015375
• Z27749495
• Oprea1_368261
• SR-01000204902-1
• SCHEMBL1455766
• SR-01000204902
• STK416397

• Inchi： 1S/C14H11ClN2O3/c15-12-7-6-11(8-13(12)17(19)20)14(18)16-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,18)
• InChI Key： MADVUFHSGNTQDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 290.0458199g/mol
• Monoisotopic Mass: 290.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.9Ų